Cas no 1013768-90-5 (N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• CAS No: 1013768-90-5
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5941028
• PubChem ID: 16820970
• Update Time: 2025-06-12

N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• N-(3,4-dimethoxyphenyl)-3-propoxy-1-propylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-
• AKOS024644727
• F2382-0353
• AB00678402-01
• 1013768-90-5

• Inchi： 1S/C18H25N3O4/c1-5-9-21-12-14(18(20-21)25-10-6-2)17(22)19-13-7-8-15(23-3)16(11-13)24-4/h7-8,11-12H,5-6,9-10H2,1-4H3,(H,19,22)
• InChI Key： NGMWVUCXKZKDCX-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(NC2=CC=C(OC)C(OC)=C2)=O)C(OCCC)=N1

Computed Properties

• Exact Mass: 347.18450629g/mol
• Monoisotopic Mass: 347.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 439.5±45.0 °C(Predicted)
• pka: 10.95±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013768-90-5)

N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013768-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of pyrazole carboxamides, which are known for their diverse biological activities. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a topic of interest in modern chemical studies.

The molecular structure of N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide includes a pyrazole ring substituted with a propyl group and a propoxy chain, coupled with a 3,4-dimethoxyphenyl moiety. This combination of functional groups contributes to its potential as a building block in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of this compound to minimize environmental impact, aligning with global efforts to reduce hazardous waste in chemical manufacturing.

One of the most searched questions about this compound revolves around its biological activity and mechanism of action. While detailed pharmacological data may still be under investigation, preliminary studies suggest that derivatives of pyrazole carboxamides exhibit promising interactions with specific enzyme systems. This has led to its exploration in areas such as crop protection and medicinal chemistry, where researchers aim to develop novel solutions for disease management and agricultural productivity. The compound's lipophilicity and structural flexibility make it a candidate for further modification to enhance its efficacy and selectivity.

In the context of drug development, N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide is often discussed alongside other small molecule inhibitors targeting specific pathways. Its potential role in modulating cellular processes has been a subject of academic and industrial research, particularly in the era of precision medicine and personalized therapeutics. The compound's CAS No. 1013768-90-5 serves as a unique identifier in databases like PubChem and ChemSpider, where users frequently search for its physical-chemical properties, such as melting point, solubility, and stability under various conditions.

Another area of interest is the compound's synthetic route. Researchers often inquire about efficient methods to produce N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide with high yield and purity. Recent advancements in catalytic processes and microwave-assisted synthesis have provided new avenues for its preparation, reducing reaction times and improving scalability. These innovations align with the growing demand for cost-effective and environmentally friendly chemical production techniques.

The compound's potential applications extend beyond pharmaceuticals. In material science, its derivatives have been explored for their role in developing functional materials with tailored properties. For instance, its incorporation into polymers or coatings could enhance durability or provide specific interactions with other substances. This versatility makes CAS No. 1013768-90-5 a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to explore the capabilities of N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, its relevance in high-throughput screening and combinatorial chemistry is also being recognized. The compound's scaffold offers opportunities for creating libraries of analogs, which can be screened for desired activities. This approach is particularly valuable in the quest for new bioactive molecules and therapeutic agents, addressing unmet medical needs and emerging health challenges.

In summary, N-(3,4-dimethoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013768-90-5) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its structural complexity, combined with its potential applications, ensures that it remains a focal point for ongoing research and development. Whether in the context of drug discovery, agricultural chemistry, or advanced materials, this compound exemplifies the innovative spirit driving modern chemistry forward.